Cas no 67306-00-7 (Fenpropidin)

• Product Name: Fenpropidin
• CAS No: 67306-00-7
• MF: C₁₉H₃₁N
• MW: 273.456145524979
• MDL: MFCD28046835
• CID: 58563
• PubChem ID: 91694
• Update Time: 2025-06-13

Fenpropidin Chemical and Physical Properties

Names and Identifiers

• Fenproidin
• (RS)-1-[3-(4-tert-butylphenyl)-2-methyl-propyl]piperidine
• 1-(3-(4-Tert-Butylphenyl)-2-Methylpropyl)Piperidine
• Fenpropidin
• 1-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine
• ADIPIC ACID MONOBENZYL ESTER
• 1-(4-tert-butyl-phenyl)-3-piperidino-2-methyl-propane
• 1-[(RS)-3-(4-tert-butylphenyl)-2-methylpropyl]piperidine
• 1-[3-(4-tert-butyl-phenyl)-2-methyl-propyl]-piperidine
• 1-[3-(p-tert-butyl-phenyl)-2-methyl-propyl]-piperidine
• 1-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]piperidine
• Fenpropidin [BSI:ISO]
• Fenpropidine
• N-[3-(p-tert-butylphenyl)-2-methylpropyl]-piperidine
• Patrol
• Ro 12-3049
• 1-(3-(4-(1,1-Dimethylethyl)phenyl)-2-methylpropyl)piperidine
• BRN 1245248
• CHEBI:83291
• BDBM50487255
• Ro-12-3049
• 1-[3-(p-tert.butyl-phenyl)-2-methyl-propyl]-piperidine
• 1-(3-(4-(tert-butyl)phenyl)-2-methylpropyl)piperidine
• Piperidine, 1-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-
• Ro12-3049
• (RS)-1-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine
• EN300-19359813
• FENPROPIDIN [MI]
• NS00000452
• HY-126200
• DTXSID9058157
• FENPROPIDIN [ISO]
• AKOS040744661
• DB12728
• NCGC00166202-01
• UNII-845XW54F31
• 5-20-02-00071 (Beilstein Handbook Reference)
• CGA 114900
• Piperidine, 1-(3-(4-(1,1-dimethylethyl)phenyl)-2-methylpropyl)-
• Fenpropidin 100 microg/mL in Cyclohexane
• 1-[3-(p-tert.-butyl-phenyl)-2-methyl-propyl]-piperidine
• 1-{2-[(4-tert-butylphenyl)methyl]propyl}piperidine
• N-(3'-(p-tertiary butylphenyl)-2'-methylpropyl)-piperidine
• Fenpropidin, PESTANAL(R), analytical standard
• 845XW54F31
• CS-0092562
• SCHEMBL21278
• Fenpropidine [ISO-French]
• Q64825
• 67306-00-7
• C18726
• CHEMBL1889041
• rac-1-(3-(4-tert-butylphenyl)-2-methylpropyl)piperidine
• 1-(2-methyl-3-(4-(2-methyl-2-propanyl)phenyl)propyl)piperidine
• CHEBI:81917
• DA-63412
• rac-1-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine
• Fenpropidine (ISO-French)
• 1-[3-[4-(1,1-Dimethylethyl)phenyl]-2-methylpropyl]piperidine; F 3240; Fenpropidine; Mildin; Patrol; Piperidine, 1-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-
• (+-)-1-(3-(4-tert-butylphenyl)-2-methylpropyl)piperidine
• 1-(2-((4-tert-butylphenyl)methyl)propyl)piperidine
• DTXCID5031925
• TS-08116
• (+-)-1-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine
• (RS)-1-(3-(4-tert-butylphenyl)-2-methylpropyl)piperidine

• MDL： MFCD28046835
• Inchi： 1S/C19H31N/c1-16(15-20-12-6-5-7-13-20)14-17-8-10-18(11-9-17)19(2,3)4/h8-11,16H,5-7,12-15H2,1-4H3
• InChI Key： MGNFYQILYYYUBS-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC(C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 273.24600
• Monoisotopic Mass: 273.24565
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Brown transparent liquid
• Density: 0.9112 (rough estimate)
• Melting Point: 25°C
• Boiling Point: bp0.2 117°; bp0.045 125°; bp0.032 104°
• Flash Point: 159.3 °C
• Refractive Index: 1.4900 (estimate)
• PSA: 3.24000
• LogP: 4.58650
• Merck: 13,4020

Fenpropidin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 2902
• WGK Germany：3
• Hazard Category Code： 21/22-36
• Safety Instruction： S26-S36/37
• RTECS：TM7292000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R21/22; R36
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Fenpropidin

Comprehensive Guide to Fenpropidin (CAS No. 67306-00-7): Properties, Applications, and Industry Insights

Fenpropidin (CAS No. 67306-00-7) is a specialized agricultural fungicide widely recognized for its efficacy in controlling fungal diseases in crops. As a member of the piperidine chemical class, it exhibits unique systemic activity, making it a preferred choice for modern crop protection strategies. This article explores its molecular characteristics, mode of action, and sustainable applications in agriculture while addressing trending topics like resistance management and environmental impact.

The chemical structure of Fenpropidin features a tertiary amine functional group, contributing to its lipid solubility and xylem mobility within plants. Its fungicidal activity primarily targets sterol biosynthesis in pathogens, specifically inhibiting C14-demethylase enzymes. This mechanism aligns with current integrated pest management (IPM) systems, where users frequently search for "low-resistance risk fungicides" and "disease control in cereals."

Recent studies highlight Fenpropidin's effectiveness against powdery mildew (Erysiphe graminis) and rust fungi in wheat and barley—addressing common queries about "best fungicides for cereal crops." Its rainfastness and long residual activity make it valuable for precision agriculture applications, particularly in regions with unpredictable rainfall patterns.

Environmental considerations remain a top priority for users researching 67306-00-7. Fenpropidin demonstrates favorable soil degradation characteristics, with a typical half-life of 30–60 days under aerobic conditions. This positions it as a candidate for sustainable farming programs, answering search trends like "eco-friendly fungicide options." Regulatory agencies worldwide have established maximum residue limits (MRLs) for this compound, ensuring food safety compliance.

Innovative formulation technologies have enhanced Fenpropidin's performance, with microencapsulation and adjuvant systems improving its foliar absorption. These advancements respond to industry demands for "high-efficiency crop solutions" while minimizing environmental loading. The compound's synergistic effects with other fungicides like triazoles make it a versatile component in disease management programs.

From a commercial perspective, Fenpropidin maintains significance in the agrochemical market, particularly in Europe and Asia-Pacific regions. Market analysts note growing interest in "cereals protection chemicals" and "fungicide rotation strategies," where this compound plays a strategic role. Its cost-benefit ratio and spectrum of activity continue to drive adoption in professional farming operations.

Ongoing research explores Fenpropidin's potential in resistance-breaking formulations, addressing the critical issue of fungicide resistance—a top concern in agricultural forums. The development of molecular diagnostic tools for resistance detection further enhances its practical utility, aligning with searches for "future-proof fungicides."

Proper application timing and dose optimization remain crucial for maximizing Fenpropidin's benefits while adhering to stewardship guidelines. Digital agriculture platforms now incorporate disease prediction models that help determine optimal treatment windows, responding to queries about "smart fungicide applications."

In conclusion, Fenpropidin (CAS No. 67306-00-7) represents a scientifically advanced solution for plant disease control, balancing efficacy with environmental responsibility. Its evolving role in sustainable agriculture continues to generate research interest and practical applications, making it a relevant topic for professionals seeking "innovative crop protection" solutions in changing climatic conditions.